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Compound of Interest

Compound Name: Cytidine-5'-triphosphate disodium

Cat. No.: B14062021 Get Quote

Technical Support Center: CTP Disodium Salt
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling and aliquoting Cytidine 5'-triphosphate (CTP)

disodium salt. Below you will find troubleshooting guides and frequently asked questions to

address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: How should CTP disodium salt powder be stored upon receipt?

A1: CTP disodium salt powder is stable for at least 1.5 years when stored at -20°C.[1] It is

recommended to store the powder under desiccating conditions to prevent degradation from

moisture.

Q2: What is the recommended solvent for reconstituting CTP disodium salt?

A2: For most applications, such as in vitro transcription and PCR, nuclease-free water is the

recommended solvent for reconstituting CTP disodium salt.

Q3: What is the recommended concentration for a CTP stock solution?

A3: A 100 mM stock solution is a commonly used concentration for CTP disodium salt. This

concentration provides a convenient starting point for dilution into various experimental setups.
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Q4: Is it necessary to adjust the pH of the CTP stock solution?

A4: Yes, it is crucial to adjust the pH of the CTP solution to a range of 7.3-7.5.[2] Nucleotide

triphosphate solutions are more stable at a slightly alkaline pH.[3] Acidic conditions can lead to

the hydrolysis of the triphosphate chain.

Q5: How should the CTP stock solution be stored?

A5: The CTP stock solution should be aliquoted into smaller, single-use volumes and stored at

-20°C or -80°C. Aliquoting is critical to avoid repeated freeze-thaw cycles, which can lead to

degradation of the CTP.

Q6: How many freeze-thaw cycles can a CTP aliquot tolerate?

A6: While there is no definitive number of freeze-thaw cycles that CTP can withstand without

any degradation, it is best practice to minimize them. For sensitive applications, it is

recommended to use a fresh aliquot for each experiment. Repeated freeze-thaw cycles can

lead to a decrease in the concentration of the triphosphate form.

Experimental Protocols
Preparation of a 100 mM CTP Disodium Salt Stock
Solution
This protocol describes the preparation of a 100 mM stock solution of CTP disodium salt with

proper pH adjustment.

Materials:

CTP disodium salt (powder)

Nuclease-free water

1 M NaOH solution

Sterile, nuclease-free microcentrifuge tubes

Calibrated pH meter

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.caister.com/highveld/pcr/pcr-troubleshooting.html
https://patents.google.com/patent/US6916616B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14062021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectrophotometer

Procedure:

Weighing: Carefully weigh out the required amount of CTP disodium salt powder in a sterile,

nuclease-free tube. For a 1 mL 100 mM solution, you would theoretically need 52.71 mg

(assuming a molecular weight of 527.12 g/mol ). However, it is recommended to prepare a

slightly larger volume (e.g., 5 mL) to ensure accurate measurements.

Dissolving: Add the appropriate volume of nuclease-free water to the tube containing the

CTP powder. Vortex briefly to dissolve the powder completely.

pH Adjustment:

Measure the initial pH of the solution using a calibrated pH meter. The initial pH will likely

be acidic.

Carefully add small increments of 1 M NaOH solution, mixing well after each addition.

Monitor the pH closely and continue adding NaOH until the pH reaches 7.3-7.5. Be

cautious not to overshoot the target pH.

Final Volume Adjustment: Bring the solution to the final desired volume with nuclease-free

water.

Concentration Determination:

Measure the absorbance of a diluted sample of the CTP solution at 271 nm using a

spectrophotometer.

Calculate the precise concentration using the Beer-Lambert law (A = εcl), where A is the

absorbance, ε is the molar extinction coefficient (9,000 M⁻¹cm⁻¹ at pH 7.0), c is the

concentration, and l is the path length of the cuvette (typically 1 cm).[2]

Aliquoting and Storage: Aliquot the CTP stock solution into smaller, single-use volumes in

sterile, nuclease-free microcentrifuge tubes. Store the aliquots at -20°C or -80°C.
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Quantitative Data Summary
Parameter

Recommended
Value/Condition

Notes

Storage of Powder -20°C, desiccated Long-term stability.

Stock Solution Concentration 100 mM
A common and convenient

concentration.

Solution pH 7.3 - 7.5
Crucial for the stability of the

triphosphate.[2][3]

Storage of Aliquots -20°C or -80°C Minimize freeze-thaw cycles.

Molar Extinction Coefficient (ε)
9,000 M⁻¹cm⁻¹ at 271 nm (pH

7.0)

For accurate concentration

determination.[2]
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Issue Possible Cause(s) Recommended Solution(s)

Low or no yield in enzymatic

reactions (e.g., in vitro

transcription, PCR)

CTP degradation due to

improper storage or multiple

freeze-thaw cycles.

Use a fresh aliquot of CTP

stock solution. Always thaw

aliquots on ice.

Incorrect CTP concentration in

the reaction mix.

Verify the concentration of your

CTP stock solution using a

spectrophotometer.

Recalculate the required

volume for your reaction. An

incorrect concentration of

dNTPs can inhibit PCR.[2]

Incorrect pH of the CTP stock

solution leading to

degradation.

Prepare a new stock solution

and carefully adjust the pH to

7.3-7.5.

Precipitate observed in the

CTP solution upon thawing

Precipitation of the salt at low

temperatures.

Gently warm the tube in your

hand and vortex briefly to

redissolve the precipitate

before use. Ensure the

solution is completely clear

before adding to your reaction.

pH shift during freezing.

While less common with

proper buffering, re-check the

pH of a thawed aliquot. If the

pH has shifted significantly,

prepare a new stock solution.

Freezing can cause pH

changes in buffer solutions.[4]

Inconsistent experimental

results

Inaccurate pipetting of the

viscous CTP solution.

Use calibrated pipettes and

pipette slowly and carefully to

ensure accurate dispensing.
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Degradation of CTP over time.

For critical experiments,

consider preparing fresh CTP

stock solutions periodically

(e.g., every few months).
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Caption: Experimental workflow for handling and aliquoting CTP disodium salt.
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Caption: Troubleshooting guide for experiments involving CTP disodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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